Methyl {[2,2-bis(dimethylamino)vinyl]imino}(cyano)acetate

• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol
• IUPAC Name: methyl 2-[2,2-bis(dimethylamino)ethenylimino]-2-cyanoacetate
• InChI: InChI=1S/C10H16N4O2/c1-13(2)9(14(3)4)7-12-8(6-11)10(15)16-5/h7H,1-5H3
• InChI Key: JXOHJWGAMYGFGG-UHFFFAOYSA-N
• SMILES: CN(C)C(=CN=C(C#N)C(=O)OC)N(C)C

Description

Methyl {[2,2-bis(dimethylamino)vinyl]imino}(cyano)acetate, commonly known as MBDVICA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of imines and is widely used in organic synthesis, medicinal chemistry, and material science.

Mechanism Of Action

The mechanism of action of MBDVICA involves the formation of a stable intermediate by the reaction of MBDVICA with the substrate. This intermediate then undergoes a series of reactions, leading to the formation of the desired product.

Biochemical And Physiological Effects

MBDVICA has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit low toxicity and is considered safe for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

One of the major advantages of using MBDVICA in laboratory experiments is its high yield synthesis method, which makes it easily accessible. Additionally, MBDVICA exhibits excellent catalytic activity and can be used in a wide range of organic reactions. However, one of the limitations of using MBDVICA is its limited solubility in polar solvents, which can affect its performance in certain reactions.

Future Directions

There are several future directions that can be explored with regards to the use of MBDVICA. One of the potential applications of MBDVICA is in the synthesis of chiral compounds, which have significant applications in pharmaceuticals. Additionally, the use of MBDVICA in the synthesis of metal complexes can be further explored for its potential applications in material science. Furthermore, the development of new and efficient synthesis methods for MBDVICA can help in its widespread use in various fields of research.
In conclusion, Methyl {[2,2-bis(dimethylamino)vinyl]imino}(cyano)acetate is a versatile compound that has significant potential in various fields of research. Its high yield synthesis method, excellent catalytic activity, and potential applications in material science make it an attractive compound for further exploration.

Synthesis Methods

The synthesis of MBDVICA involves the reaction of N,N-dimethylformamide dimethyl acetal with malononitrile in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride and methyl iodide to obtain MBDVICA in high yield.

Scientific Research Applications

MBDVICA has been extensively studied for its potential applications in various fields of research. It has been reported to exhibit excellent catalytic activity in various organic reactions such as Michael addition, aldol condensation, and Knoevenagel condensation. Additionally, MBDVICA has been found to be an effective ligand for the synthesis of metal complexes, which have potential applications in material science.